Cas no 95884-49-4 (1-(6-chloropyridin-2-yl)piperazine hydrochloride)

1-(6-Chloropyridin-2-yl)piperazine hydrochloride is a versatile chemical intermediate with applications in pharmaceutical and agrochemical synthesis. Its structure features a chloropyridinyl moiety coupled with a piperazine ring, offering reactivity suitable for further functionalization. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is particularly valued for its role in the development of active ingredients, including potential candidates for crop protection and medicinal chemistry. High purity and consistent quality ensure reliable performance in synthetic pathways. Its well-defined molecular architecture makes it a useful building block for researchers exploring novel heterocyclic compounds.

1-(6-chloropyridin-2-yl)piperazine hydrochloride structure

95884-49-4 structure

Product Name:1-(6-chloropyridin-2-yl)piperazine hydrochloride

CAS No:95884-49-4

MF:C₉H₁₃Cl₂N₃

MW:234.125619649887

MDL:MFCD01756065

CID:1985734

PubChem ID:3024498

Update Time:2025-06-08

1-(6-chloropyridin-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(6-chloropyridin-2-yl)piperazine hydrochloride
- Piperazine, 1-(6-chloro-2-pyridinyl)-, monohydrochloride (9CI)
- Org 14191
- 1-(6-Chloro-pyridin-2-yl)-piperazine hydrochloride
- DTXSID40242003
- 95884-49-4
- 1-(6-Chloro-2-pyridinyl)piperazine monohydrochloride
- VDA88449
- SB40311
- 1-(6-Chloro-2-pyridyl)piperazine monohydrochloride
- AS-83910
- EN300-45174
- E82203
- 1-(6-Chloro-pyridin-2-yl)-piperazinehydrochloride
- Z594038378
- SCHEMBL11600638
- CS-0179759
- 1-(6-chloropyridin-2-yl)piperazine;hydrochloride
- Piperazine, 1-(6-chloro-2-pyridinyl)-, monohydrochloride
- MFCD01756065
- MDL： MFCD01756065
- Inchi： 1S/C9H12ClN3.ClH/c10-8-2-1-3-9(12-8)13-6-4-11-5-7-13;/h1-3,11H,4-7H2;1H
- InChI Key： RUGNATCZWBPRAU-UHFFFAOYSA-N
- SMILES： Cl.ClC1C=CC=C(N2CCNCC2)N=1

Computed Properties

Exact Mass: 233.048653
Monoisotopic Mass: 233.048653
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 159
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.2

Experimental Properties

Boiling Point: 365.1°C at 760 mmHg
Flash Point: 174.6°C

1-(6-chloropyridin-2-yl)piperazine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C429345-100mg	1-(6-Chloro-pyridin-2-yl)-piperazine Hydrochloride	95884-49-4		100mg	$ 50.00	2022-06-06
TRC	C429345-500mg	1-(6-Chloro-pyridin-2-yl)-piperazine Hydrochloride	95884-49-4		500mg	$ 210.00	2022-06-06
TRC	C429345-1g	1-(6-Chloro-pyridin-2-yl)-piperazine Hydrochloride	95884-49-4		1g	$ 320.00	2022-06-06
abcr	AB537841-1 g	1-(6-Chloro-pyridin-2-yl)-piperazine hydrochloride; .	95884-49-4		1g	€224.60	2023-04-14
abcr	AB537841-5 g	1-(6-Chloro-pyridin-2-yl)-piperazine hydrochloride; .	95884-49-4		5g	€564.60	2023-04-14
eNovation Chemicals LLC	D970004-500mg	1-(6-Chloro-pyridin-2-yl)-piperazine hydrochloride	95884-49-4	95%	500mg	$145	2024-07-28
eNovation Chemicals LLC	D970004-1g	1-(6-Chloro-pyridin-2-yl)-piperazine hydrochloride	95884-49-4	95%	1g	$155	2024-07-28
eNovation Chemicals LLC	D970004-5g	1-(6-Chloro-pyridin-2-yl)-piperazine hydrochloride	95884-49-4	95%	5g	$340	2024-07-28
eNovation Chemicals LLC	D970004-25g	1-(6-Chloro-pyridin-2-yl)-piperazine hydrochloride	95884-49-4	95%	25g	$1335	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0254S-1g	1-(6-Chloro-pyridin-2-yl)-piperazine hydrochloride	95884-49-4	98%	1g	831.08CNY	2021-05-08

1-(6-chloropyridin-2-yl)piperazine hydrochloride Production Method

Production Method 1

2402-78-0

95884-49-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 20 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Synthesis and bioactivity of aripiprazole derivatives

Ge, Hai-Xia; Wang, Li-Chen; Jiang, Zhen-Zhou; Ni, Sheng-Liang, Arzneimittel Forschung, 2006, 56(10), 673-677